Cas no 5451-98-9 ( )
structure
Product Name:
CAS No:5451-98-9
MF:C10H19ClO2
MW:206.709662675858
CID:941693
PubChem ID:228762
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- octyl 2-chloroacetate
- 1-Octanol, chloroacetate
- Acetic acid, 2-chloro-, octyl ester
- Octyl chloroacetate
- DTXSID50969719
- 71617-60-2
- 5451-98-9
- NSC21884
- SCHEMBL1038102
- NS00123816
- AKOS015915116
- NSC-21884
- Chloroacetic acid, octyl ester
-
-
- Inchi： 1S/C10H19ClO2/c1-2-3-4-5-6-7-8-13-10(12)9-11/h2-9H2,1H3
- InChI Key： NNXMXUSTTDFBDE-UHFFFAOYSA-N
- SMILES： ClCC(=O)OCCCCCCCC
Computed Properties
- Exact Mass: 206.10747
- Monoisotopic Mass: 206.1073575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.12890
Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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